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Compound of Interest

Compound Name: WSP-5

Cat. No.: B15556035 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

WSP-5 (Washington State Probe-5) is a fluorescent probe designed for the sensitive and rapid

detection of hydrogen sulfide (H₂S) within biological samples, including cultured cells.[1][2] H₂S

is increasingly recognized as a critical gaseous signaling molecule, analogous to nitric oxide,

with significant roles in the immunological, neurological, and cardiovascular systems.[2][3]

WSP-5 operates on a "turn-on" mechanism, where it is initially non-fluorescent and exhibits a

significant increase in fluorescence upon reaction with H₂S.[2][4] This reaction is based on the

dual-nucleophilicity of H₂S, which mediates a tandem nucleophilic substitution-cyclization

reaction to release a highly fluorescent molecule.[5][6] The probe demonstrates high selectivity

for H₂S over other reactive sulfur species like cysteine and glutathione.[5][6]

Mechanism of Action:

WSP-5 is a cell-permeable compound that contains a fluorescein core modified with two

pyridine disulfide groups. In its native state, the fluorescence of the core is quenched. Upon

encountering H₂S, a specific chemical reaction occurs. The H₂S molecule attacks the disulfide

bonds, leading to a cyclization reaction that releases the unquenched fluorophore.[5] This

"turn-on" response allows for the direct visualization and quantification of H₂S levels within

living cells.
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Nucleophilic Substitution-
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Released Fluorophore (Fluorescent)Fluorescence 'Turn-On'

Preparation

Staining Procedure

Analysis

1. Seed and Culture Cells

2. Experimental Treatment

3. Wash with PBS

4. Incubate with WSP-5 (20-30 min)

5. Wash with PBS (3x)

6. Fluorescence Microscopy

7. Image Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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